2-phenyl-N-[2-(trifluoromethyl)-1H-benzimidazol-6-yl]acetamide

• IUPAC Name: 2-phenyl-N-[2-(trifluoromethyl)-3H-benzimidazol-5-yl]acetamide
• InChI: InChI=1S/C16H12F3N3O/c17-16(18,19)15-21-12-7-6-11(9-13(12)22-15)20-14(23)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,20,23)(H,21,22)
• InChI Key: BTGZREDMUWKIPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC3=C(C=C2)N=C(N3)C(F)(F)F
• Molecular Formula: C16H12F3N3O
• Molecular Weight: 319.28 g/mol

Description

2-phenyl-N-[2-(trifluoromethyl)-1H-benzimidazol-6-yl]acetamide, also known as TFMB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as imidazole and benzimidazole derivatives, have been reported to exhibit a broad range of biological activities . These activities include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

It is known that the biological activities of similar compounds are often due to their interactions with various enzymes and receptors in the body . These interactions can lead to changes in cellular processes, potentially resulting in the observed therapeutic effects .

Biochemical Pathways

Similar compounds have been reported to interact with various biochemical pathways, leading to a wide range of biological effects .

Result of Action

Similar compounds have been reported to exhibit a wide range of biological activities, potentially resulting from their interactions with various enzymes and receptors in the body .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets .

Advantages and Limitations for Lab Experiments

One advantage of using 2-phenyl-N-[2-(trifluoromethyl)-1H-benzimidazol-6-yl]acetamide in lab experiments is its relatively low toxicity. It has also been found to be stable under a wide range of conditions, making it suitable for use in various experimental settings. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-phenyl-N-[2-(trifluoromethyl)-1H-benzimidazol-6-yl]acetamide. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer. Further research is also needed to fully understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 2-phenyl-N-[2-(trifluoromethyl)-1H-benzimidazol-6-yl]acetamide involves the reaction of 2-amino-6-(trifluoromethyl)benzimidazole with phenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final product.

Scientific Research Applications

2-phenyl-N-[2-(trifluoromethyl)-1H-benzimidazol-6-yl]acetamide has been studied for its potential therapeutic properties in various scientific research applications. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.